Cas no 1804896-20-5 (3-Bromo-4-difluoromethoxy-2-(trifluoromethoxy)aniline)

3-Bromo-4-difluoromethoxy-2-(trifluoromethoxy)aniline structure
1804896-20-5 structure
Product Name:3-Bromo-4-difluoromethoxy-2-(trifluoromethoxy)aniline
CAS No:1804896-20-5
MF:C8H5BrF5NO2
MW:322.026818990707
CID:4792679
Update Time:2023-08-17

3-Bromo-4-difluoromethoxy-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-difluoromethoxy-2-(trifluoromethoxy)aniline
    • Inchi: 1S/C8H5BrF5NO2/c9-5-4(16-7(10)11)2-1-3(15)6(5)17-8(12,13)14/h1-2,7H,15H2
    • InChI Key: FQYCUPSSXWODLT-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1OC(F)(F)F)N)OC(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 253
  • XLogP3: 4
  • Topological Polar Surface Area: 44.5

3-Bromo-4-difluoromethoxy-2-(trifluoromethoxy)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013018487-1g
3-Bromo-4-difluoromethoxy-2-(trifluoromethoxy)aniline
1804896-20-5 97%
1g
1,475.10 USD 2021-05-31
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